Cas no 874297-85-5 (4-(3-Furfurylureido)phenylboronic acid, pinacol ester)

4-(3-Furfurylureido)phenylboronic acid pinacol ester is a boronic acid derivative featuring a furfurylurea functional group. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to its stabilized boronate ester form, which enhances handling and shelf-life compared to free boronic acids. The furfurylureido moiety offers potential for further functionalization or conjugation, making it useful in medicinal chemistry and materials science. Its pinacol ester group improves solubility in organic solvents, facilitating use in homogeneous reaction conditions. This reagent is suitable for applications in synthesizing biaryl structures, pharmaceuticals, and advanced organic materials, where controlled reactivity and stability are critical.
4-(3-Furfurylureido)phenylboronic acid, pinacol ester structure
874297-85-5 structure
Product Name:4-(3-Furfurylureido)phenylboronic acid, pinacol ester
CAS No:874297-85-5
MF:C18H23BN2O4
MW:342.197224855423
MDL:MFCD09027292
CID:719791
PubChem ID:44119576
Update Time:2025-05-28

4-(3-Furfurylureido)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 1-(Furan-2-ylmethyl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
    • 4-(3-Furfurylureido)benzeneboronic acid pinacol ester
    • 1-(FURAN-2-YLMETHYL)-3-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
    • 4-(3-Furfurylureido)phenylboronic acid, pinacol ester
    • Urea,N-(2-furanylmethyl)-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • OR5969
    • 874297-85-5
    • 4-{[(Furan-2-ylmethyl)carbamoyl]amino}benzeneboronic acid, pinacol ester
    • 4-(3-Furfurylureido)benzeneboronic acid, pinacol ester
    • BS-24118
    • ZJB29785
    • MFCD09027292
    • FT-0688868
    • DTXSID40657299
    • AKOS015999752
    • CS-0174583
    • N-[(Furan-2-yl)methyl]-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • 3-[(furan-2-yl)methyl]-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • 4-(3-Furfurylureido)phenylboronic acid pinacol ester
    • MDL： MFCD09027292
    • Inchi： 1S/C18H23BN2O4/c1-17(2)18(3,4)25-19(24-17)13-7-9-14(10-8-13)21-16(22)20-12-15-6-5-11-23-15/h5-11H,12H2,1-4H3,(H2,20,21,22)
    • InChI Key： DNWAWLFDNMFNSM-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=CC=2)NC(NCC2=CC=CO2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 342.17500
  • Monoisotopic Mass: 342.1750874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.7Ų

Experimental Properties

  • PSA: 72.73000
  • LogP: 3.36440

4-(3-Furfurylureido)phenylboronic acid, pinacol ester Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

4-(3-Furfurylureido)phenylboronic acid, pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3-Furfurylureido)phenylboronic acid, pinacol ester Pricemore >>

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